![molecular formula C8H16ClN B6218445 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride CAS No. 2751620-22-9](/img/no-structure.png)
1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride
Overview
Description
1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride, commonly referred to as 1-Methylspiro[2.3]hexan-5-ylmethanamine hydrochloride (1-MSH), is a synthetic compound belonging to the class of organic compounds known as spiroaminoalkanols. 1-MSH is an analog of the natural hormone melatonin, and has been studied for its potential applications in the treatment of neurological and psychiatric disorders.
Mechanism of Action
1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride has been found to interact with various receptors and transporters, including the melatonin receptor MT1, the serotonin transporter SERT, and the GABA-A receptor. It has been suggested that 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride may act as a partial agonist of the MT1 receptor, and as an inhibitor of SERT.
Biochemical and Physiological Effects
1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride has been found to have anxiolytic, antidepressant, and anti-inflammatory effects in animal models. It has also been found to reduce the levels of pro-inflammatory cytokines in the brain, suggesting that it may have potential anti-inflammatory effects. Additionally, 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride has been found to modulate the activity of the hypothalamic-pituitary-adrenal axis, and to reduce stress-induced hyperthermia in rats.
Advantages and Limitations for Lab Experiments
1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride has several advantages for use in laboratory experiments. It is a relatively simple and inexpensive compound to synthesize, and its effects can be easily monitored and quantified. Additionally, it is relatively stable and can be stored for long periods of time. However, 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride is a synthetic compound and its effects may differ from those of naturally occurring melatonin, and so caution should be taken when extrapolating results from animal studies to humans.
Future Directions
1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride has potential applications in the treatment of neurological and psychiatric disorders, and there are several possible avenues for further research. These include exploring the effects of 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride on cognitive function, and investigating the potential for 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride to be used in combination with other drugs to enhance therapeutic efficacy. Additionally, further research is needed to investigate the potential for 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride to be used as an adjunct to psychotherapy, and to explore the potential for 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride to be used as a prophylactic or preventative measure. Finally, further research is needed to investigate the potential for 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride to be used in the treatment of sleep disorders.
Synthesis Methods
1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride is synthesized via a two-step process. In the first step, 5-methyl-2-oxo-1-pyrrolidine-3-carboxylic acid is reacted with aqueous ammonia to form 5-methylspiro[2.3]hexan-5-ylmethanamine. In the second step, the resulting amine is reacted with hydrochloric acid to form 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride hydrochloride.
Scientific Research Applications
1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride has been studied for its potential applications in the treatment of neurological and psychiatric disorders. It has been found to have anxiolytic, antidepressant, and anti-inflammatory effects in animal models. Research has also suggested that 1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride may have a role in modulating circadian rhythms and sleep.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride' involves the reaction of 5-methylspiro[2.3]hexan-5-amine with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-methylspiro[2.3]hexan-5-amine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 5-methylspiro[2.3]hexan-5-amine with formaldehyde in the presence of a catalyst to form 1-{5-methylspiro[2.3]hexan-5-yl}methanamine.", "Step 2: Reduction of 1-{5-methylspiro[2.3]hexan-5-yl}methanamine with sodium borohydride to form the corresponding amine.", "Step 3: Reaction of the amine with hydrochloric acid to form the hydrochloride salt of the compound '1-{5-methylspiro[2.3]hexan-5-yl}methanamine hydrochloride'." ] } | |
CAS RN |
2751620-22-9 |
Molecular Formula |
C8H16ClN |
Molecular Weight |
161.7 |
Purity |
95 |
Origin of Product |
United States |
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